Cas no 1882-86-6 (Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI))

• Product Name: Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI)
• CAS No: 1882-86-6
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 231680
• PubChem ID: 232427
• Update Time: 2025-04-19

Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI)
• (8S,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-2,6,7,8,9,12,14,15-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• 4,16-Pregnadien-3,11,20-trion
• AC1L5NUZ
• AR-1L1762
• C15146
• CTK0I3403
• NSC29841
• Pregna-4,16-dien-3,11,20-trion
• pregna-4,16-diene-3,11,20-trione
• UNII-382CL6DTZL
• NSC 29841
• NSC-29841
• 1882-86-6
• CHEBI:79664
• DTXSID30172168
• 4,16-pregnadien-3,11,20-trione
• SCHEMBL10728432
• 382CL6DTZL
• 16,17-Didehydro-11-oxoprogesterone
• Q27148787

• Inchi： 1S/C21H26O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h6,10,15,17,19H,4-5,7-9,11H2,1-3H3/t15-,17-,19+,20-,21+/m0/s1
• InChI Key： IKTWAVWPFLQACH-RJQCYMMPSA-N
• SMILES： O=C1C[C@]2(C)C(C(C)=O)=CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 326.18828
• Monoisotopic Mass: 326.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21
• LogP: 3.82260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids